Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl-
Overview
Description
Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic compound that contains a pyridine ring with a bromine atom, two fluorine atoms, and a methyl group attached to it. This compound has been synthesized using various methods and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- is not fully understood. However, it has been suggested that it may act as a modulator of protein kinases and phosphodiesterases. It may also interact with metal ions in biological systems, leading to changes in their activity.
Biochemical and Physiological Effects:
Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain protein kinases and phosphodiesterases, which are involved in various cellular processes. It has also been shown to interact with metal ions in biological systems, leading to changes in their activity. Additionally, it has been shown to have potential as a drug delivery system due to its ability to cross the blood-brain barrier.
Advantages and Limitations for Lab Experiments
The advantages of Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- for lab experiments include its ability to act as a building block for the synthesis of various compounds and its potential as a drug delivery system. Its limitations include its cost and limited availability.
Future Directions
There are several future directions for the study of Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl-. One direction is the further optimization of its synthesis methods to achieve higher yields and lower costs. Another direction is the study of its mechanism of action and its potential as a modulator of protein kinases and phosphodiesterases. Additionally, further research is needed to explore its potential as a drug delivery system and its ability to cross the blood-brain barrier.
Scientific Research Applications
Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- has been extensively studied for its scientific research applications. It has been used as a building block in the synthesis of various compounds, including inhibitors of protein kinases and phosphodiesterases. It has also been used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, it has been studied for its potential use as a drug delivery system due to its ability to cross the blood-brain barrier.
properties
IUPAC Name |
5-bromo-2-(difluoromethoxy)-3-methylpyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2NO/c1-4-2-5(8)3-11-6(4)12-7(9)10/h2-3,7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVWWMFKIRMUSMD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1OC(F)F)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridine, 5-bromo-2-(difluoromethoxy)-3-methyl- | |
CAS RN |
1214337-94-6 | |
Record name | 5-bromo-2-(difluoromethoxy)-3-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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